BENGHE Foundational & Exploratory

Check Availability & Pricing

(+)-Melezitose: Structural Elucidation and
Stereochemical Analysis[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (+)-Melezitose;D-Melezitose
Cat. No.: B14789555
Get Quote
\ J

Executive Summary

(+)-Melezitose (Melezitose) is a non-reducing trisaccharide (

) predominantly isolated from insect-produced honeydew and specific manna exudates.[1][2][3]
Structurally, it represents a unique glycosyl-sucrose hybrid, formally characterized as

-D-glucopyranosyl-(1

3)-

-D-fructofuranosyl-(2

1)-
-D-glucopyranoside.[1][2]

For researchers in carbohydrate chemistry and chemical ecology, Melezitose is defined by two
critical properties:
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e Thermodynamic Stability: It is non-reducing and exhibits high crystalline stability
(monohydrate form), acting as a potent cryoprotectant and osmoregulator in biological
systems.[2]

o Enzymatic Resistance: Unlike sucrose, it is resistant to standard yeast invertase (

-fructofuranosidase) hydrolysis, a feature used diagnostically in chemotaxonomy and
metabolic engineering.[1][2]

This guide provides a rigorous breakdown of its molecular architecture, stereochemical
configuration, and spectroscopic signatures.

Molecular Architecture & Connectivity[1][2]

Melezitose is constructed from three monosaccharide units: two molecules of D-glucose and
one molecule of D-fructose.[1][2][4][5][6] The molecule can be conceptually dissected into two
overlapping disaccharide motifs:

e The Turanose Moiety: An

-D-glucopyranosyl unit linked to the C3 position of the central fructose.[2]

e The Sucrose Moiety: The central fructose linked via its anomeric C2 to the anomeric C1 of
the second glucose unit.

Connectivity Diagram

The following directed graph illustrates the specific atom-to-atom linkages between the
pyranose and furanose rings.[2]
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Structural Properties
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Caption: Connectivity map of (+)-Melezitose showing the central fructose unit bridging two
glucose units via distinct glycosidic linkages.[1][2][3][4][7]

Stereochemistry and Linkage Analysis

The biological function and chemical reactivity of Melezitose are dictated by its precise
stereochemistry.

Component Configuration
¢ Unit A (Terminal):

-D-Glucopyranose in the

chair conformation.[1][2]

¢ Unit B (Central):

-D-Fructofuranose in the
or
twist/envelope conformation (flexible).[1][2]

e Unit C (Aglycone):
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-D-Glucopyranose in the

chair conformation.[1][2]
The Glycosidic Bonds
The molecule contains two distinct glycosidic linkages with vastly different hydrolytic stabilities:
e The

-(1$\to$3) Linkage (Glc-Fru):

o Connects C1 of the terminal glucose to C3 of the fructose.

o Stereochemistry: Alpha (

) at the glucose anomeric center.[2]

o Stability: Relatively stable toward mild acid hydrolysis.[2] This linkage is preserved in the
disaccharide Turanose.

e The
-(2%\leftrightarrow
\alpha$ Linkage (Fru-Glc):

o Connects the anomeric C2 of fructose to the anomeric C1 of the second glucose.
o Stereochemistry: Beta (

) at fructose and Alpha (
) at glucose.[1][2]

o Stability: Highly labile.[2] This bond mimics the high-energy glycosidic bond of sucrose.[2]
Its hydrolysis is the primary degradation pathway, releasing Free Glucose and Turanose.

Key Stereochemical Identifier: Unlike raffinose (Gal-Glc-Fru), where chain extension occurs on
the glucose of sucrose, Melezitose extends the fructose ring of sucrose.[1][2] This substitution
at Fructose-C3 is the diagnostic structural feature.[1][2]
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Spectroscopic Characterization

Accurate identification of Melezitose requires distinguishing it from sucrose and turanose

mixtures. Nuclear Magnetic Resonance (NMR) is the gold standard for this validation.[2]

C NMR Chemical Shift Data (D O)

The substitution at C3 of the fructofuranosyl ring causes a significant downfield shift

(deshielding) of the C3 signal compared to unsubstituted sucrose.[2]

Carbon
Position

Unit A
(Terminal Glc)

Unit B (Central
Fru)

Unit C
(Sucrose Glc)

Diagnostic
Note

Distinct anomeric

signals for two

C-1 (Anomeric) 99.8 ppm 62.5 ppm 93.4 ppm
-Glc units.[1][2]
Quaternary
anomeric C2 of
Fru

C-2 (Anomeric) 72.5 ppm 104.5 ppm 72.3 ppm (characteristic of
-furanoside).[1]
[2]
CRITICAL:
Shifted ~6-7 ppm

c.3 - 835 135 downfield vs.

- : m : m : m
PP PP PP Sucrose (77.2

ppm) due to
glycosylation.

C-14 70.3 ppm 75.8 ppm 70.3 ppm -

C-5 72.8 ppm 82.2 ppm 73.5 ppm -

C-6 61.4 ppm 63.2 ppm 61.2 ppm -

Note: Values are approximate (
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0.5 ppm) and dependent on concentration/temperature.[1][2] The C3-Fru shift is the definitive
structural proof.

Mass Spectrometry (ESI-MS)[1][2]

e Molecular lon:
m/z.[1][2]

o Fragmentation Pattern: MS/MS analysis typically yields ions corresponding to the loss of a
hexose unit (

365, Turanose/Sucrose fragment) and subsequent monosaccharide ions (

203).

Chemical Stability & Hydrolysis Protocols

Understanding the hydrolysis profile is essential for analytical quantification and metabolic
studies.

Hydrolysis Pathway Diagram
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Caption: Stepwise degradation of Melezitose. The sucrose-like bond is kinetically favored for
hydrolysis over the turanose-like bond.[1][2]

Experimental Protocol: Differentiating Melezitose from
Sucrose

This protocol validates the presence of Melezitose in a mixed carbohydrate sample (e.g.,
honeydew honey) by exploiting enzymatic selectivity.

Reagents:
e Yeast Invertase: (Specific for unsubstituted

-D-fructofuranosides).
e -Glucosidase: (Broad specificity).

e TLC Plates: Silica Gel 60 F254.
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Methodology:

Preparation: Dissolve 10 mg of the unknown sample in 1 mL phosphate buffer (pH 6.0).

Treatment A (Invertase): Add 5 units of Yeast Invertase. Incubate at 37°C for 60 mins.

Treatment B (Acid): Add 100 pL 0.1 N HCI. Incubate at 37°C for 30 mins.

Analysis: Spot aliquots on TLC plate. Run in n-Butanol:Acetic Acid:Water (2:1:1).[1][2]

Interpretation:

o Result A: If Melezitose is present, it remains intact (Invertase negative).[1][2] Sucrose
would disappear.[2]

o Result B: Melezitose hydrolyzes to Glucose and Turanose (distinct Rf value).[1][2]

Mechanism: Yeast invertase requires a terminal unsubstituted fructose unit.[2][4] In Melezitose,
the fructose C3 is substituted by glucose, sterically hindering the enzyme's active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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